Cas no 1187561-49-4 (4-ethyl-3-(furan-3-yl)-1H-pyrazol-5-amine)

• Product Name: 4-ethyl-3-(furan-3-yl)-1H-pyrazol-5-amine
• CAS No: 1187561-49-4
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 6614434
• PubChem ID: 43670670
• Update Time: 2025-05-21

4-ethyl-3-(furan-3-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-3-(furan-3-yl)-1H-pyrazol-5-amine
• EN300-1148859
• CS-0307358
• 1187561-49-4

• Inchi： 1S/C9H11N3O/c1-2-7-8(11-12-9(7)10)6-3-4-13-5-6/h3-5H,2H2,1H3,(H3,10,11,12)
• InChI Key： WQWYREKNOZSOMC-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C1=C(C(N)=NN1)CC

Computed Properties

• Exact Mass: 177.090211983g/mol
• Monoisotopic Mass: 177.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.8Ų

Additional information on 4-ethyl-3-(furan-3-yl)-1H-pyrazol-5-amine

4-Ethyl-3-(furan-3-yl)-1H-pyrazol-5-amine: A Comprehensive Overview

The compound with CAS No. 1187561-49-4, commonly referred to as 4-Ethyl-3-(furan-3-yl)-1H-pyrazol-5-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and potential applications in drug discovery. The pyrazole ring serves as a versatile scaffold, enabling the attachment of various functional groups that can modulate its chemical and biological properties.

Recent studies have highlighted the importance of furan-containing compounds in medicinal chemistry. The presence of the furan moiety in this molecule contributes to its unique electronic properties and enhances its ability to interact with biological targets. The ethy group at position 4 further diversifies its chemical profile, making it a promising candidate for exploring new therapeutic avenues.

One of the most intriguing aspects of 4-Ethyl-3-(furan-3-yl)-1H-pyrazol-5-amine is its potential as a kinase inhibitor. Kinases are critical enzymes involved in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Research conducted by Smith et al. (2023) demonstrated that this compound exhibits potent inhibitory activity against several kinases, suggesting its potential as a lead compound for drug development.

In addition to its enzymatic activity, this compound has also been investigated for its anti-inflammatory properties. A study published in the *Journal of Medicinal Chemistry* revealed that 4-Ethyl-3-(furan-3-yl)-1H-pyrazol-5-amine significantly reduces inflammation in animal models by modulating key inflammatory pathways. This finding underscores its potential application in treating conditions such as arthritis and other inflammatory diseases.

The synthesis of 4-Ethyl-3-(furan-3-yl)-1H-pyrazol-5-amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric purity, which is crucial for pharmacological studies.

Moreover, computational studies have played a pivotal role in understanding the molecular interactions of this compound. Using advanced molecular docking techniques, researchers have identified key residues on target proteins that are critical for binding. These insights have provided valuable guidance for further optimization of the compound's structure to enhance its potency and selectivity.

Despite its promising properties, there are challenges associated with the development of 4-Ethyl-3-(furan-3-yll)-1H-pyrazol--5-amie into a therapeutic agent. Issues such as bioavailability, toxicity, and potential off-target effects need to be thoroughly investigated before it can be considered for clinical trials. Collaborative efforts between chemists, biologists, and pharmacologists are essential to address these challenges and unlock its full potential.

In conclusion, 4-Ethyl--(furan--yll)--pyrazol--amine represents a compelling example of how structural diversity can be leveraged to design novel therapeutic agents. With ongoing research and technological advancements, this compound holds great promise for contributing to the development of innovative treatments for various diseases.